Cas no 853271-16-6 (2-(2-Bromo-5-fluorophenyl)propan-2-ol)

2-(2-Bromo-5-fluorophenyl)propan-2-ol is a halogenated aromatic alcohol with a bromine and fluorine substitution pattern, offering versatility in synthetic organic chemistry. Its structure features a tertiary alcohol group adjacent to a bromo-fluorophenyl moiety, making it a valuable intermediate for pharmaceutical and agrochemical applications. The presence of both bromine and fluorine enhances reactivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, while the hydroxyl group allows for further functionalization. This compound is particularly useful in the development of bioactive molecules due to its balanced steric and electronic properties. High purity and consistent quality ensure reliable performance in complex synthetic routes.
2-(2-Bromo-5-fluorophenyl)propan-2-ol structure
853271-16-6 structure
Product Name:2-(2-Bromo-5-fluorophenyl)propan-2-ol
CAS No:853271-16-6
MF:C9H10BrFO
MW:233.077505588531
CID:1091608
PubChem ID:68108625
Update Time:2025-11-01

2-(2-Bromo-5-fluorophenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

    • 2-(2-Bromo-5-fluorophenyl)propan-2-ol
    • EN300-1911937
    • 2-bromo-5-fluoro-alpha,alpha-dimethyl-benzylalcohol
    • AM807597
    • SCHEMBL10322751
    • 853271-16-6
    • DXOUJUXXPOBYPX-UHFFFAOYSA-N
    • DB-202033
    • Benzenemethanol, 2-bromo-5-fluoro-a,a-dimethyl-
    • Inchi: 1S/C9H10BrFO/c1-9(2,12)7-5-6(11)3-4-8(7)10/h3-5,12H,1-2H3
    • InChI Key: DXOUJUXXPOBYPX-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1C(C)(C)O)F

Computed Properties

  • Exact Mass: 231.98991g/mol
  • Monoisotopic Mass: 231.98991g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 161
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 20.2Ų

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Additional information on 2-(2-Bromo-5-fluorophenyl)propan-2-ol

2-(2-Bromo-5-fluorophenyl)propan-2-ol: A Comprehensive Professional Introduction

2-(2-Bromo-5-fluorophenyl)propan-2-ol, also known by its CAS No. 853271-16-6, is a versatile organic compound with significant applications in various fields of chemistry and material science. This compound is characterized by its unique structure, which combines a bromine atom, a fluorine atom, and a hydroxyl group in a specific spatial arrangement. The presence of these functional groups makes it highly reactive and suitable for a wide range of chemical reactions.

The molecular structure of 2-(2-Bromo-5-fluorophenyl)propan-2-ol consists of a phenyl ring substituted with bromine and fluorine atoms at the 2nd and 5th positions, respectively. The propanol group attached to the phenyl ring introduces additional functionality, making this compound an excellent candidate for further derivatization. Recent studies have highlighted its potential as an intermediate in the synthesis of bioactive molecules, particularly in the pharmaceutical industry.

One of the most notable applications of CAS No. 853271-16-6 is in the field of drug discovery. Researchers have utilized this compound as a key intermediate in the synthesis of various bioactive agents, including anticancer drugs and antiviral compounds. Its ability to undergo nucleophilic substitution reactions makes it highly valuable in constructing complex molecular frameworks.

In addition to its role in pharmaceuticals, 2-(2-Bromo-5-fluorophenyl)propan-2-ol has found applications in material science. Recent advancements have demonstrated its potential as a building block for advanced materials such as polymers and nanomaterials. The compound's ability to form stable covalent bonds under specific reaction conditions has made it a preferred choice for researchers working on next-generation materials.

The synthesis of CAS No. 853271-16-6 involves a multi-step process that typically starts with the bromination of a phenol derivative followed by fluorination and subsequent alcohol formation. Modern synthetic methods have optimized these steps to enhance yield and purity, making the compound more accessible for large-scale production.

From an environmental perspective, understanding the ecological impact of 2-(2-Bromo-5-fluorophenyl)propan-2-ol is crucial. Recent studies have focused on its biodegradation pathways and toxicity profiles to ensure safe handling and disposal practices. These findings are essential for industries relying on this compound to comply with environmental regulations.

In conclusion, CAS No. 853271-16-6, or 2-(2-Bromo-5-fluorophenyl)propan-2-ol, stands as a pivotal compound in contemporary chemistry due to its diverse applications and unique chemical properties. Its role as an intermediate in drug discovery and material science underscores its importance in advancing technological frontiers. As research continues to uncover new potentials for this compound, its significance in both academic and industrial settings is expected to grow further.

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